Cas no 2413886-98-1 (2-(3-Methylnaphthalen-2-yl)ethanamine;hydrochloride)

• Product Name: 2-(3-Methylnaphthalen-2-yl)ethanamine;hydrochloride
• CAS No: 2413886-98-1
• MF: C₁₃H₁₆ClN
• MW: 221.725842475891
• CID: 5359438
• Update Time: 2025-05-24

2-(3-Methylnaphthalen-2-yl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylnaphthalen-2-yl)ethanamine;hydrochloride
• 2-(3-methylnaphthalen-2-yl)ethan-1-amine hydrochloride
• Z4336271310

• Inchi： 1S/C13H15N.ClH/c1-10-8-12-4-2-3-5-13(12)9-11(10)6-7-14;/h2-5,8-9H,6-7,14H2,1H3;1H
• InChI Key： FWVPDTCROKVAIY-UHFFFAOYSA-N
• SMILES： Cl.NCCC1C=C2C=CC=CC2=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Topological Polar Surface Area: 26

Additional information on 2-(3-Methylnaphthalen-2-yl)ethanamine;hydrochloride

Comprehensive Overview of 2-(3-Methylnaphthalen-2-yl)ethanamine hydrochloride (CAS No. 2413886-98-1)

2-(3-Methylnaphthalen-2-yl)ethanamine hydrochloride is a specialized organic compound with the CAS registry number 2413886-98-1. This compound belongs to the class of naphthalene derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of the 3-methylnaphthalene moiety combined with an ethylamine group makes it a versatile intermediate for further chemical modifications. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery and development.

The molecular structure of 2-(3-Methylnaphthalen-2-yl)ethanamine hydrochloride features a naphthalene ring substituted with a methyl group at the 3-position and an ethylamine side chain at the 2-position, which is protonated as a hydrochloride salt. This structural configuration enhances its solubility in polar solvents, making it suitable for various synthetic applications. The compound's unique properties have sparked interest in fields such as medicinal chemistry, where it may serve as a building block for novel therapeutic agents targeting neurological and inflammatory conditions.

In recent years, the demand for naphthalene-based compounds has surged, driven by their applications in organic electronics, fluorescent probes, and advanced materials. 2-(3-Methylnaphthalen-2-yl)ethanamine hydrochloride is no exception, as its aromatic system and functional groups offer opportunities for designing materials with tailored optical and electronic properties. Researchers are exploring its potential in developing organic light-emitting diodes (OLEDs) and sensors, aligning with the growing trend of sustainable and energy-efficient technologies.

From a synthetic perspective, the preparation of 2-(3-Methylnaphthalen-2-yl)ethanamine hydrochloride involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. These methods are well-documented in the literature, ensuring reproducibility for industrial and academic laboratories. The compound's stability under standard conditions further facilitates its handling and storage, making it a reliable choice for chemical synthesis.

The pharmacological potential of 2-(3-Methylnaphthalen-2-yl)ethanamine hydrochloride is another area of active investigation. Preliminary studies suggest that its structural analogs exhibit bioactivity, particularly in modulating neurotransmitter systems. This has led to speculation about its utility in designing next-generation neuroprotective or cognitive-enhancing drugs. However, extensive preclinical and clinical studies are required to validate these hypotheses.

Environmental and safety considerations are paramount when working with 2-(3-Methylnaphthalen-2-yl)ethanamine hydrochloride. While it is not classified as a hazardous substance under current regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's biodegradability and ecotoxicity profile are subjects of ongoing research to ensure compliance with green chemistry principles.

In summary, 2-(3-Methylnaphthalen-2-yl)ethanamine hydrochloride (CAS No. 2413886-98-1) is a promising compound with broad applicability in pharmaceuticals, materials science, and organic synthesis. Its unique structural features and functional versatility make it a valuable asset for researchers and industries alike. As scientific advancements continue, this compound is likely to play a pivotal role in addressing contemporary challenges in health and technology.